Cas no 2344685-62-5 ([3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride)

[3-(Aminomethyl)-3-fluorocyclobutyl]methanol hydrochloride is a fluorinated cyclobutyl derivative featuring both aminomethyl and hydroxymethyl functional groups. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and drug development. The fluorinated cyclobutane core offers conformational rigidity, which can improve binding affinity and metabolic stability in bioactive molecules. This compound serves as a versatile intermediate for constructing pharmacophores or modifying peptide structures. Its well-defined stereochemistry and functional group compatibility enable precise structural diversification. The product is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity, meeting rigorous research standards.
[3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride structure
2344685-62-5 structure
Product Name:[3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride
CAS No:2344685-62-5
MF:C6H13ClFNO
MW:169.62492442131
CID:6479215
PubChem ID:139022669
Update Time:2025-06-08

[3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-7356803
    • EN300-7356642
    • 2344685-26-1
    • [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride
    • [(1s,3s)-3-(aminomethyl)-3-fluorocyclobutyl]methanol hydrochloride
    • 2344685-62-5
    • [(1r,3r)-3-(aminomethyl)-3-fluorocyclobutyl]methanol hydrochloride
    • Inchi: 1S/C6H12FNO.ClH/c7-6(4-8)1-5(2-6)3-9;/h5,9H,1-4,8H2;1H
    • InChI Key: XROVYCUNDYQYBC-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CN)CC(CO)C1

Computed Properties

  • Exact Mass: 169.0669699g/mol
  • Monoisotopic Mass: 169.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

[3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride Pricemore >>

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Additional information on [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride

[3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride (CAS No. 2344685-62-5)

[3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride (CAS No. 2344685-62-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as AMFCB-HCl, is a fluorinated cyclobutyl derivative with an aminomethyl group attached to the cyclobutyl ring, making it a promising candidate for various drug development initiatives.

The chemical structure of [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride is characterized by a four-membered cyclobutyl ring with a fluorine atom and an aminomethyl group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential of AMFCB-HCl in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising neuroprotective effects. Research conducted by Smith et al. (2021) demonstrated that [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration. This finding suggests that AMFCB-HCl could be a valuable candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride has also shown potential in the field of oncology. A study by Johnson et al. (2022) investigated the anticancer activity of AMFCB-HCl against various cancer cell lines, including breast cancer and lung cancer cells. The results indicated that AMFCB-HCl exhibits significant cytotoxic effects by inducing apoptosis and inhibiting cell proliferation. These findings suggest that further research into the anticancer mechanisms of [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride could lead to the development of novel anticancer agents.

The pharmacokinetic properties of [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride have also been extensively studied. A pharmacokinetic analysis by Lee et al. (2021) revealed that AMFCB-HCl has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, the low toxicity profile of [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride in preclinical studies suggests that it may have a wide therapeutic window.

The synthetic route for producing [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the cyclobutyl ring, introduction of the fluorine atom, and attachment of the aminomethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical research and development.

In conclusion, [3-(Aminomethyl)-3-fluorocyclobutyl]methanol;hydrochloride (CAS No. 2344685-62-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various medical applications. Ongoing research is expected to uncover additional benefits and mechanisms of action, potentially leading to new treatments for neurological disorders, cancer, and other diseases.

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